Cas no 62-44-2 (Phenacetin)

• Product Name: Phenacetin
• CAS No: 62-44-2
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• MDL: MFCD00009094
• CID: 33786
• PubChem ID: 4754
• Update Time: 2025-08-26

Phenacetin Chemical and Physical Properties

Names and Identifiers

• Phenacetin
• 1-ACETYL-P-PHENETIDIN
• 4-ACETOPHENETIDIDE
• 4-acetophenetidine
• 4'-ETHOXYACETANILIDE
• 4-ETHOXYACETANILIDE
• ACETOPHENETIDIN
• ACETOPHENETIDINE
• ACET-P-PHENETIDINE
• ACETYL-P-PHENETIDINE
• N-[4-ETHOXYPHENYL]ACETAMIDE
• N-ACETYL-4-ETHOXYANILINE
• N-ACETYL-P-PHENETIDIN
• N-ACETYL-P-PHENETIDINE
• N-(P-ETHOXYPHENYL)ACETAMIDE
• P-ACETOPHENETIDIDE
• P-ACETOPHENETIDINE
• P-ETHOXYACETANILIDE
• PHENACETINE
• 1-Acetamido-4-ethoxybenzene
• N-(4-ethoxyphenyl)acetamide
• p-Acetophenetidide Solution
• Phenacetin melting point standard
• Phenacetin solution
• Acetophenetin
• Acetophenidin
• Acetphenetidin
• Acetylphenetidine
• Achrocidin
• Codempiral
• Contradouleur
• Commotional
• Phenazetin
• Contradol
• Acetamide, N-(4-ethoxyphenyl)-
• Fenacetina
• Pyraphen
• Phenacitin
• Phenacetinum
• Fenidina
• Phenidin
• Phenedina
• Phenacet
• Pertonal
• Fenina
• Kalmin
• Phenin
• p-Acetphenetidin
• p-Acetophenetide
• Phenazetina
• Tetracydin
• Stellacyl
• Ph
• Melting Point Standard - Acetophenetidine(MP f 136.5 degrees)

• MDL： MFCD00009094
• Inchi： 1S/C10H13NO2/c1-3-13-10-6-4-9(5-7-10)11-8(2)12/h4-7H,3H2,1-2H3,(H,11,12)
• InChI Key： CPJSUEIXXCENMM-UHFFFAOYSA-N
• SMILES： CCOC1C=CC(NC(=O)C)=CC=1
• BRN： 1869238

Computed Properties

• Exact Mass: 179.09500
• Monoisotopic Mass: 179.094629
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Functional 3D Acceptor Count: 2
• isomeric RMSD: 0.6
• CID conformational isomer Count: 8
• Functional 3D Donor Count: 1
• Functional 3D ring Count: 1
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 1.6
• Topological Polar Surface Area: 38.3

Experimental Properties

• Color/Form: White crystalline powder
• Density: 1.1248 (rough estimate)
• Melting Point: 133-136 °C (lit.)
• Boiling Point: 132°C/4mmHg(lit.)
• Flash Point: 2℃
• Refractive Index: 1.5710
• Water Partition Coefficient: 0.076 g/100 mL
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents, strong acids.
• PSA: 38.33000
• LogP: 2.11670
• Merck: 7204
• Sensitiveness: Hygroscopic
• Solubility: Slightly soluble in water, soluble in most organic solvents

Phenacetin Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H302,H350
• Warning Statement： P201,P308+P313
• Hazardous Material transportation number：UN 3077 9 / PGIII
• WGK Germany：3
• Hazard Category Code： 45-22
• Safety Instruction： S53-S45
• RTECS：AM4375000
• Hazardous Material Identification：
• TSCA：Yes
• Toxicity：LD50 orally in rats: 1.65 g/kg (Boyd)
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R22; R45

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetanilides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Acetanilides
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides